3-Formylphenyl 4-(acetylamino)benzenesulfonate
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Overview
Description
Synthesis Analysis
In a study, 3-formyl phenyl benzenesulfonate was created by reacting 3-hydroxybenzaldehyde with benzene sulfonyl chloride, which was aided by triethylamine . Nine unique (Z)-3-[(3-substituted-5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)-iminomethyl] compounds were formed through the reaction of a manufactured 3-formyl phenyl benzenesulfonate chemical with nine 3-alkyl(aryl)-4-amino-4,5-dihydro-1H-1,2,4-triazol-5-one .Molecular Structure Analysis
While there is no direct information available on the molecular structure of 3-Formylphenyl 4-(acetylamino)benzenesulfonate, a related compound, 3-formylphenylboronic acid (3FPBA), was studied using the DFT/B3LYP method with the 6-311++G(d,p) basis set . According to the theoretical calculation results, C3 conformation was found more stable than other conformations .Scientific Research Applications
Synthesis and Chemical Reactivity
- Synthesis of Novel Compounds : The reaction of N-(4-acetylphenyl)benzene sulphonamide derivatives with DMF-DMA leads to the synthesis of acryloyl(phenyl)benzenesulfonamide derivatives, which are further used for synthesizing pyrazolyl and isoxazolyl-phenyl benzenesulfonamide derivatives (Fahim & Shalaby, 2019).
- Preparation of Nonlinear Optical Materials : 2-[( E )-2-(4-ethoxyphenyl)ethenyl]-1-methylquinolinium 4-substituted benzenesulfonates have been synthesized, showing potential for optical limiting applications (Ruanwas et al., 2010).
Biological and Medicinal Applications
- Antitumor Activity : Certain chlorinated compounds derived from the synthesis process exhibited significant in vitro antitumor activity against HepG2 and MCF-7 cell lines (Fahim & Shalaby, 2019).
- Carbonic Anhydrase Inhibition : Synthesized benzenesulfonamides showed inhibitory effects on carbonic anhydrase I and II, which is a therapeutic target for various diseases (Gul et al., 2016).
Material Science and Engineering
- Formation of Triple Ions : Studies on benzenesulfonate salts in aprotic solvents have shown the formation of triple ions, which is significant for understanding ion association in these solvents (Hojo et al., 1994).
- Supramolecular Assembly and Interactions : Research on the solid-state structures of formylphenyl arylsulfonates reveals important insights into noncovalent interactions like halogen bonding and π-π interactions in supramolecular architectures (Andleeb et al., 2018).
Environmental and Analytical Applications
- Industrial Effluents Analysis : A study on the extraction and determination of benzene- and naphthalenesulfonates in industrial wastewaters demonstrates the application in environmental monitoring (Alonso et al., 1999).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit histone deacetylase (hdac) enzymes .
Mode of Action
Compounds with similar structures have been shown to increase the acetylation levels of selected histone subtypes in a dose and time-dependent manner .
Biochemical Pathways
Similar compounds have been found to modulate signaling pathways involved in growth and survival .
Result of Action
Similar compounds have been found to exhibit anti-tumorigenic potential .
Properties
IUPAC Name |
(3-formylphenyl) 4-acetamidobenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13NO5S/c1-11(18)16-13-5-7-15(8-6-13)22(19,20)21-14-4-2-3-12(9-14)10-17/h2-10H,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIYDYVCBJMQKRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)S(=O)(=O)OC2=CC=CC(=C2)C=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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